N-(4-nitrophenyl)-3-(2-(m-tolyloxy)acetamido)benzofuran-2-carboxamide

• IUPAC Name: 3-[[2-(3-methylphenoxy)acetyl]amino]-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H19N3O6/c1-15-5-4-6-18(13-15)32-14-21(28)26-22-19-7-2-3-8-20(19)33-23(22)24(29)25-16-9-11-17(12-10-16)27(30)31/h2-13H,14H2,1H3,(H,25,29)(H,26,28)
• InChI Key: YGMOXOWOGCQJOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C24H19N3O6
• Molecular Weight: 445.4 g/mol

Description

N-(4-nitrophenyl)-3-(2-(m-tolyloxy)acetamido)benzofuran-2-carboxamide, also known as Nifuroxazide, is a synthetic nitrofuran derivative with a broad spectrum of antibacterial and antiviral activity. It is widely used in scientific research for its potential therapeutic applications in various diseases.

Scientific Research Applications

Fluorescent Properties and Applications

• The compound has been studied for its fluorescent properties. For instance, derivatives of benzofuran-2-carboxamide have been applied as fluorescent whiteners on polyester fibers, demonstrating satisfactory results (Rangnekar & Shenoy, 1987).

Antibacterial and Antimicrobial Activity

• Some derivatives integrated with quinoline, pyrazole, and benzofuran moieties have shown promising in vitro antibacterial activity against pathogenic bacteria like S. aureus and E. coli (Idrees, Bodkhe, Siddiqui, & Kola, 2020).
• Additionally, compounds with a benzofuran-2-carboxamide core have been evaluated for antidiabetic activity via α-amylase inhibition assays (Lalpara, Vachhani, Hadiyal, Goswami, & Dubal, 2021).

Synthesis and Chemical Properties

• Research has also focused on the synthesis and characterization of benzofuran-2-carboxamides, highlighting their functional versatility and potential applications in creating diverse chemical structures (Han, Wu, & Dai, 2014).
• The synthesis and structural analysis of N,N-diacylaniline derivatives, including those with nitrophenyl groups, have been explored, providing insights into the properties of such compounds (Al‐Sehemi, Abdul-Aziz Al-Amri, & Irfan, 2017).

Sensor Applications

• A benzofuran glycinamide-based chemosensor, including a benzofuran-2-carboxamide moiety, was developed for the selective detection of Fe3+ ions, demonstrating significant "on-off" fluorescence response (Madhu, Sivakumar, Sribalan, & Arumugam, 2022).